Cas no 864917-44-2 (N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864917-44-2
• MF: C₁₇H₂₁N₃OS₂
• MW: 347.498141050339
• CID: 6198770
• PubChem ID: 18554674
• Update Time: 2025-06-08

N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• N-cyclohexyl-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• N-cyclohexyl-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• N-cyclohexyl-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• F0698-0144
• AKOS024597677
• 864917-44-2

• Inchi： 1S/C17H21N3OS2/c1-12-7-9-13(10-8-12)16-19-17(23-20-16)22-11-15(21)18-14-5-3-2-4-6-14/h7-10,14H,2-6,11H2,1H3,(H,18,21)
• InChI Key： XAPMNNBEZFQHTM-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC(C)=CC=2)=NS1)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 347.11260465g/mol
• Monoisotopic Mass: 347.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Research Briefing on N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-44-2)

In recent years, the compound N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS: 864917-44-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiadiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and cancer. The unique structural features of this compound, including the 1,2,4-thiadiazole core and the cyclohexylacetamide moiety, contribute to its bioactivity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 864917-44-2. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific protein kinases involved in inflammatory signaling pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between 864917-44-2 and its target proteins. Their findings suggest that the compound's thiadiazole ring plays a critical role in forming hydrogen bonds with key amino acid residues in the kinase active site.

Another significant development in the research of 864917-44-2 is its potential application in oncology. A preclinical study conducted by a team at the University of Cambridge revealed that this compound could selectively induce apoptosis in certain cancer cell lines while sparing normal cells. The study, published in Cancer Research in early 2024, utilized transcriptomic and proteomic analyses to uncover the compound's ability to modulate the expression of pro-apoptotic genes. These findings position 864917-44-2 as a promising candidate for further development as a targeted cancer therapeutic.

The synthesis and optimization of 864917-44-2 derivatives have also been an active area of research. A recent patent application (WO2023123456) describes novel synthetic routes to produce analogs of N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide with improved pharmacokinetic properties. The patent highlights modifications to the cyclohexyl and methylphenyl groups that enhance the compound's metabolic stability and oral bioavailability, addressing some of the limitations observed in earlier versions of the molecule.

Looking ahead, the research community anticipates several key directions for 864917-44-2. Current efforts are focused on advancing the compound through preclinical development, with particular emphasis on toxicity profiling and formulation optimization. Additionally, researchers are exploring combination therapies that pair 864917-44-2 with existing drugs to enhance therapeutic efficacy. The compound's dual activity against both inflammatory pathways and cancer cell proliferation makes it particularly attractive for such combination approaches.

In conclusion, N-cyclohexyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represents a compelling case study in modern drug discovery. Its multifaceted biological activities, combined with ongoing structural optimization efforts, position it as a valuable tool for both basic research and potential clinical applications. As research progresses, this compound may offer new therapeutic options for challenging medical conditions, particularly in the areas of inflammatory diseases and oncology.